Cas no 307545-28-4 (ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate)

Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate is a sulfur-containing heterocyclic compound featuring a 1,2,4-triazole moiety linked to an acetate ester via a thioether bridge. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both the triazole and thioether groups enhances its utility in nucleophilic substitution and cyclization reactions. Its ester functionality allows for straightforward derivatization, enabling the introduction of diverse molecular scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic versatility and well-defined reactivity profile make it a practical choice for researchers developing biologically active compounds.

ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate structure

307545-28-4 structure

Product Name:ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate

CAS No:307545-28-4

MF:C₆H₉N₃O₂S

MW:187.219559431076

MDL:MFCD01568303

CID:2858986

PubChem ID:799674

Update Time:2025-06-24

ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(1H-1,2,4-triazol-5-ylthio)acetate
- AKOS024299126
- SR-01000464749
- ETHYL 2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ACETATE
- STK323837
- SR-01000464749-1
- AKOS000563244
- ethyl2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate
- HMS607B20
- AKOS001638478
- ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate
- MFCD01568303
- SCHEMBL10455973
- ethyl (1H-1,2,4-triazol-3-ylsulfanyl)acetate
- 307545-28-4
- ethyl 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetate
- ChemDiv1_007082
- DTXSID301265224
- 1N-566S
- MDL： MFCD01568303
- Inchi： 1S/C6H9N3O2S/c1-2-11-5(10)3-12-6-7-4-8-9-6/h4H,2-3H2,1H3,(H,7,8,9)
- InChI Key： KWRBZESLGXYFOV-UHFFFAOYSA-N
- SMILES： S(C1=NC=NN1)CC(=O)OCC

Computed Properties

Exact Mass: 187.04154771g/mol
Monoisotopic Mass: 187.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 93.2Å²

ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB579510-500 mg	Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate; .	307545-28-4		500MG	€678.60	2023-07-11
abcr	AB579510-1 g	Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate; .	307545-28-4		1g	€1,312.80	2023-07-11
abcr	AB579510-500mg	Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate; .	307545-28-4		500mg	€678.60	2025-03-19
abcr	AB579510-1g	Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate; .	307545-28-4		1g	€1312.80	2025-03-19
A2B Chem LLC	AI71299-1mg	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI71299-5mg	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI71299-10mg	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI71299-500mg	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI71299-1g	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI71299-5g	ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate	307545-28-4	>90%	5g	$4744.00	2024-04-20

ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate

Ethyl 2-(1H-1,2,4-Triazol-3-ylsulfanyl)acetate (CAS No. 307545-28-4): A Comprehensive Overview

Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate (CAS No. 307545-28-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(1H-1,2,4-triazol-3-ylthio)acetate, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific and industrial contexts.

The molecular formula of ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate is C₉H₁₃N₃O₂S, with a molecular weight of approximately 219.28 g/mol. The compound consists of an ethyl ester group attached to a sulfur atom, which is further bonded to a 1H-1,2,4-triazole ring. This structure imparts the molecule with both hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

In terms of physical properties, ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate can be achieved through several methods. One common approach involves the reaction of ethyl 2-chloroacetate with 1H-1,2,4-triazole in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, where the triazole ring displaces the chlorine atom to form the desired product. Another method involves the reaction of ethyl thioglycolate with 1H-1,2,4-triazole in an appropriate solvent under mild conditions.

Ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant antifungal properties against various pathogenic fungi. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate effectively inhibited the growth of Candida albicans and Aspergillus fumigatus at low concentrations. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

Beyond its antifungal activity, ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate has also shown promise as a lead compound for the development of new antiviral agents. Research conducted at the University of California revealed that this compound exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral mechanism is thought to involve interference with viral replication processes and modulation of host cell signaling pathways.

In addition to its direct biological activities, ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a building block for the preparation of triazole-containing peptides and peptidomimetics that have applications in cancer therapy and neurodegenerative diseases. The versatility of this compound makes it a valuable tool in drug discovery and development efforts.

The safety profile of ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound used in pharmaceutical research and development, proper handling and storage precautions should be observed to ensure safety and efficacy.

In conclusion, ethyl 2-(1H-1,2,4-triazol-3-ylsulfanyl)acetate (CAS No. 307545-28-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.